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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcein acetoxymethyl ester (Calcein AM) is a widely utilized fluorescent probe for determining

cell viability and membrane integrity. Its lipophilic nature allows for easy passage through the

membranes of living cells. Once inside, intracellular esterases hydrolyze the non-fluorescent

Calcein AM into the highly fluorescent, hydrophilic calcein. This conversion traps the calcein

within cells that possess both intact cell membranes and active esterase activity, making it a

reliable indicator of cell viability. However, the accuracy and reproducibility of experiments

employing Calcein AM are critically dependent on its stability and proper storage. This guide

provides an in-depth overview of the factors influencing Calcein AM stability and outlines best

practices for its storage and handling.

Mechanism of Action
The functionality of Calcein AM relies on a two-step intracellular process. Initially, the non-polar,

non-fluorescent Calcein AM passively crosses the cell membrane into the cytoplasm.

Subsequently, ubiquitous intracellular esterases cleave the acetoxymethyl (AM) ester groups,

converting the molecule into the polar, fluorescent calcein. The resulting calcein is well-retained

within the cytoplasm of healthy cells with intact membranes.
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Figure 1: Mechanism of Calcein AM conversion in viable cells.

Stability of Calcein AM
The stability of Calcein AM is paramount for obtaining reliable experimental results. The

primary degradation pathway is hydrolysis of the AM esters, which can occur both chemically

and enzymatically. This premature conversion to calcein outside of the cells leads to high

background fluorescence and reduced signal-to-noise ratio.

Solid Form
In its solid, lyophilized form, Calcein AM is relatively stable. When stored correctly, it can be

expected to maintain its integrity for an extended period.

Parameter Condition Stability Reference

Temperature ≤ -20°C At least 1 year.[1][2][3]

G-Biosciences,

Thermo Fisher

Scientific, Elabscience

Stable for at least 2

years.[4]
Chemodex

Atmosphere Desiccated
Essential to prevent

hydrolysis.[2][5]

Abcam, Thermo

Fisher Scientific

Light Protected from light Light-sensitive.[1][5]
G-Biosciences,

Abcam
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The stability of Calcein AM is significantly reduced once it is dissolved. The choice of solvent

and the storage conditions of the resulting solution are critical.

Anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Calcein AM

stock solutions. The absence of water is crucial to minimize hydrolysis during storage.

Parameter Condition Stability Reference

Temperature ≤ -20°C
Up to 6 months.[6][7]

[8]

Biomol,

MedChemExpress,

BD Pharmingen

At least 6 months.[9] Biotium

One month or longer.

[10]
Biotium

Aliquoting
Small, single-use

aliquots

Recommended to

avoid repeated freeze-

thaw cycles.[6][8]

Biomol, BD

Pharmingen

Moisture
Anhydrous DMSO,

desiccated storage

Crucial to prevent

hydrolysis.[2][5]

Abcam, Thermo

Fisher Scientific

Light Protected from light Store in the dark.[5][6] Biomol, Abcam

Calcein AM is highly susceptible to hydrolysis in aqueous buffers (e.g., PBS, HBSS). Therefore,

working solutions should be prepared immediately before use.
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Parameter Condition Stability Reference

Temperature
Room Temperature /

37°C

Must be used

immediately.[6]
Biomol

Should be used within

2-4 hours.[1]
G-Biosciences

Should be used within

one day.[2][9]

Thermo Fisher

Scientific, Biotium

pH
Neutral to slightly

alkaline

Hydrolysis rate can be

pH-dependent.

General chemical

principles

Recommended Storage and Handling Conditions
To ensure the optimal performance of Calcein AM, the following storage and handling

procedures are recommended.

Long-Term Storage (Solid)
Temperature: Store the lyophilized powder at or below -20°C.[1][2][3][9]

Atmosphere: Keep in a desiccator or a container with desiccant to protect from moisture.[2]

[5]

Light: Protect from light by storing in an amber vial or a dark container.[1][5]

Preparation and Storage of Stock Solution (in
Anhydrous DMSO)

Warm to Room Temperature: Before opening, allow the vial of solid Calcein AM to equilibrate

to room temperature to prevent condensation of moisture from the air onto the powder.[2]

Use Anhydrous DMSO: Reconstitute the solid Calcein AM in high-quality, anhydrous DMSO

to the desired stock concentration (typically 1-5 mM).[5]

Aliquot: Dispense the stock solution into small, single-use aliquots in low-protein-binding

tubes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.biomol.com/datasheets/ICT-9153.pdf
https://cdn.gbiosciences.com/pdfs/protocol/Calcein_AM_Dye.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0019058_CalceinAM_UG.pdf
https://biotium.com/wp-content/uploads/2013/07/PI-30026.pdf
https://cdn.gbiosciences.com/pdfs/protocol/Calcein_AM_Dye.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0019058_CalceinAM_UG.pdf
https://cdn.gbiosciences.com/pdfs/protocol/Calcein_AM_Cell_Viability_Assay.pdf
https://biotium.com/wp-content/uploads/2013/07/PI-30026.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0019058_CalceinAM_UG.pdf
https://www.abcam.com/en-us/knowledge-center/cell-biology/calcein-am-staining
https://cdn.gbiosciences.com/pdfs/protocol/Calcein_AM_Dye.pdf
https://www.abcam.com/en-us/knowledge-center/cell-biology/calcein-am-staining
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0019058_CalceinAM_UG.pdf
https://www.abcam.com/en-us/knowledge-center/cell-biology/calcein-am-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at or below -20°C, protected from light.[6][8] Avoid repeated

freeze-thaw cycles.[6]

Preparation of Working Solution (in Aqueous Buffer)
Thaw Stock Solution: Thaw a single aliquot of the DMSO stock solution immediately before

use.

Dilute in Buffer: Dilute the stock solution to the final working concentration (typically 1-10 µM)

in a suitable aqueous buffer such as PBS or HBSS.[5]

Immediate Use: Use the aqueous working solution immediately, as it is prone to hydrolysis.

[1][6]
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Figure 2: Recommended workflow for Calcein AM storage and handling.
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Experimental Protocol: Assessment of Calcein AM
Hydrolysis
This protocol provides a general method for assessing the stability of Calcein AM in different

solutions by measuring the increase in fluorescence due to spontaneous hydrolysis.

Materials
Calcein AM

Anhydrous DMSO

Aqueous buffer (e.g., PBS, pH 7.4)

Black, clear-bottom 96-well plate

Fluorescence plate reader with excitation at ~490 nm and emission at ~520 nm

Incubator or temperature-controlled environment

Procedure
Prepare Calcein AM Stock Solution: Prepare a 1 mM stock solution of Calcein AM in

anhydrous DMSO.

Prepare Test Solutions:

Aqueous Stability: Dilute the Calcein AM stock solution to a final concentration of 5 µM in

the aqueous buffer of choice (e.g., PBS).

DMSO Stability: Prepare a 50 µM solution of Calcein AM in anhydrous DMSO.

Plate Preparation:

Add 100 µL of the aqueous Calcein AM solution to triplicate wells of the 96-well plate.

Add 100 µL of the DMSO Calcein AM solution to triplicate wells.

Add 100 µL of the buffer or DMSO alone to serve as a blank.
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Incubation and Measurement:

Incubate the plate at the desired temperature (e.g., room temperature or 37°C), protected

from light.

Measure the fluorescence intensity at regular time intervals (e.g., 0, 15, 30, 60, 120

minutes) using a fluorescence plate reader.

Data Analysis:

Subtract the average fluorescence of the blank wells from the average fluorescence of the

Calcein AM-containing wells at each time point.

Plot the background-corrected fluorescence intensity versus time. An increase in

fluorescence over time indicates hydrolysis of Calcein AM to calcein.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare 1 mM Calcein AM
Stock in Anhydrous DMSO

Prepare Working Solutions
(e.g., in PBS and DMSO)

Aliquot Solutions and Blanks
into 96-well Plate

Incubate at Desired Temperature
(Protected from Light)

Measure Fluorescence
at Time Intervals

Subtract Blank and
Plot Fluorescence vs. Time

End

Click to download full resolution via product page

Figure 3: Experimental workflow for assessing Calcein AM stability.

Conclusion
The chemical stability of Calcein AM is a critical factor for its successful application in cell

viability and other fluorescence-based assays. In its solid form, it is stable for long periods

when stored under appropriate conditions. However, in solution, particularly in aqueous buffers,

it is highly susceptible to hydrolysis. By adhering to the storage and handling guidelines

outlined in this document, researchers can minimize reagent degradation, reduce experimental

variability, and ensure the generation of accurate and reproducible data. The use of fresh,
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properly prepared solutions is the most important practice for maximizing the performance of

Calcein AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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